4-methyl-1-[2-(4-methyl-3-nitrophenyl)-2-oxoethyl]pyridinium bromide
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Overview
Description
4-methyl-1-[2-(4-methyl-3-nitrophenyl)-2-oxoethyl]pyridinium bromide, commonly known as MTT, is a yellow tetrazolium dye used in biochemical and physiological research as a marker for cell viability. MTT is a widely used assay for measuring cell proliferation, cytotoxicity, and apoptosis.
Mechanism of Action
MTT is reduced by mitochondrial dehydrogenases in living cells to formazan, which accumulates in the cytoplasm. The reduction of MTT to formazan is a measure of mitochondrial activity, which is directly proportional to cell viability. The amount of formazan produced is proportional to the number of viable cells in the sample.
Biochemical and Physiological Effects:
MTT is a non-toxic compound that does not affect cell viability or metabolic activity. The reduction of MTT to formazan is a measure of mitochondrial activity, which is directly proportional to cell viability. The MTT assay is a reliable indicator of cell viability, as it is based on the metabolic activity of living cells.
Advantages and Limitations for Lab Experiments
The MTT assay is a simple, reliable, and cost-effective method for measuring cell viability. The assay is widely used in scientific research as a marker for cell viability, as it is based on the metabolic activity of living cells. However, the MTT assay has some limitations. The assay is not suitable for measuring cell death, as dead cells cannot reduce MTT to formazan. The assay is also affected by the presence of certain compounds, such as antioxidants and reducing agents, which can interfere with the reduction of MTT to formazan.
Future Directions
There are several future directions for the use of MTT in scientific research. One direction is the development of new MTT analogs that can overcome the limitations of the assay. Another direction is the use of MTT in high-throughput screening assays for drug discovery. MTT can be used to screen large libraries of compounds for their effects on cell viability, which can lead to the identification of new drugs for the treatment of diseases. Finally, MTT can be used in combination with other assays, such as flow cytometry and microscopy, to provide a more comprehensive analysis of cell viability and function.
Synthesis Methods
MTT is synthesized by the reaction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) with 3-nitro-4-methylbenzaldehyde in the presence of pyridine. The reaction produces a yellow-colored MTT compound, which is purified by recrystallization.
Scientific Research Applications
MTT is widely used in scientific research as a marker for cell viability. The MTT assay is used to measure the metabolic activity of cells, which is a reliable indicator of cell viability. The assay is based on the ability of living cells to reduce MTT to formazan, a purple-colored compound, which can be quantified spectrophotometrically. The MTT assay is used to measure cell proliferation, cytotoxicity, and apoptosis in a wide range of cell types, including cancer cells, stem cells, and primary cells.
Properties
IUPAC Name |
1-(4-methyl-3-nitrophenyl)-2-(4-methylpyridin-1-ium-1-yl)ethanone;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N2O3.BrH/c1-11-5-7-16(8-6-11)10-15(18)13-4-3-12(2)14(9-13)17(19)20;/h3-9H,10H2,1-2H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBPDVTBQHNZEBN-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=[N+](C=C1)CC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-].[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.